N,N-diethyl-2-((6-(hydroxymethyl)-2-(3-methoxyphenyl)-9-methyl-5H-pyrido[4',3':5,6]pyrano[2,3-d]pyrimidin-4-yl)thio)acetamide

• IUPAC Name: N,N-diethyl-2-[[11-(hydroxymethyl)-5-(3-methoxyphenyl)-14-methyl-2-oxa-4,6,13-triazatricyclo[8.4.0.03,8]tetradeca-1(10),3(8),4,6,11,13-hexaen-7-yl]sulfanyl]acetamide
• InChI: InChI=1S/C25H28N4O4S/c1-5-29(6-2)21(31)14-34-25-20-11-19-17(13-30)12-26-15(3)22(19)33-24(20)27-23(28-25)16-8-7-9-18(10-16)32-4/h7-10,12,30H,5-6,11,13-14H2,1-4H3
• InChI Key: UAWFFVQWJDZMMX-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)CSC1=NC(=NC2=C1CC3=C(O2)C(=NC=C3CO)C)C4=CC(=CC=C4)OC
• Molecular Formula: C25H28N4O4S
• Molecular Weight: 480.6 g/mol

Description

N,N-diethyl-2-((6-(hydroxymethyl)-2-(3-methoxyphenyl)-9-methyl-5H-pyrido[4',3':5,6]pyrano[2,3-d]pyrimidin-4-yl)thio)acetamide is a useful research compound. Its molecular formula is C25H28N4O4S and its molecular weight is 480.58. The purity is usually 95%.
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Scientific Research Applications

Radioligand Development for PET Imaging

A study by Dollé et al. (2008) discussed the development of selective radioligands for imaging the translocator protein (18 kDa) using positron emission tomography (PET). This research highlights the synthesis and application of a novel series of compounds, including derivatives with specific modifications for PET imaging applications. The study provides insights into the radiosynthesis process, showcasing the potential of such compounds in neuroimaging and the study of neuroinflammatory processes (Dollé et al., 2008).

Heterocyclic Synthesis and Biological Activities

Elian, Abdelhafiz, and Abdelreheim (2014) explored the synthesis of polyfunctionally substituted heterocyclic compounds, including pyrimidines, pyrazolo, and chromeno derivatives. This research demonstrates the versatility of certain core structures in generating diverse compounds with potential biological activities. Such studies are crucial for identifying new therapeutic agents and understanding the chemical basis of their activity (Elian, Abdelhafiz, & Abdelreheim, 2014).

Anticancer Agents Development

Al-Sanea et al. (2020) focused on designing, synthesizing, and evaluating the in vitro cytotoxic activity of certain 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol-1-yl]acetamide derivatives. Their research aimed at finding new anticancer agents, showing the significance of structural modifications in enhancing biological activity against cancer cell lines. Such studies contribute to the ongoing search for more effective and selective anticancer therapies (Al-Sanea et al., 2020).